4-Amino-2-(2-aminoethoxy)-3,5-dichloropyridine

• Molecular Formula: C7H9Cl2N3O
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 2-(2-aminoethoxy)-3,5-dichloropyridin-4-amine
• InChI: InChI=1S/C7H9Cl2N3O/c8-4-3-12-7(13-2-1-10)5(9)6(4)11/h3H,1-2,10H2,(H2,11,12)
• InChI Key: AIBQBNMRMDTPFE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)OCCN)Cl)N)Cl

Description

4-Amino-2-(2-aminoethoxy)-3,5-dichloropyridine is a useful research compound. Its molecular formula is C7H9Cl2N3O and its molecular weight is 222.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 21.4 grams (0.35 mole) of 2-aminoethanol, 50 milliliters of dimethylsulfoxide and 20 grams (0.36 mole) of potassium hydroxide was heated at 110° C. until all of the potassium hydroxide was reacted. The solution was added to a mixture containing 69 grams (0.35 mole) of 4-amino-2,3,5-trichloropyridine dissolved in 200 milliliters of dimethylsulfoxide. The mixture was heated for 11/2 hours at 138° C. to 150° C. under agitation and thereafter quenched by pouring into ice water. The solid which precipitated was recovered by filtration under reduced pressure, dried and recrystallized from a mixture of hexane and chloroform. The solid was dissolved in 100 milliliters of dimethylsulfoxide and mixed with a solution composed of 21.4 grams (0.35 mole) of 2-aminoethanol and 20 grams (0.36 mole) of potassium hydroxide dissolved in 50 milliliters of dimethylsulfoxide. This mixture was heated for 2 hours at 150° C., cooled by quenching with ice water to precipitate the product as a solid which was recovered by filtration under reduced pressure. This product was distilled under azeotropic conditions with benzene to remove water from the 4-amino-2-(2-aminoethoxy)-3,5-dichloropyridine product which has a melting point of 115°-116.5° C.